Cas no 1797679-11-8 (3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide)

• Product Name: 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide
• CAS No: 1797679-11-8
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 5820545
• PubChem ID: 71808095
• Update Time: 2025-05-24

3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-methyl-N-[2-[3-(2-thienyl)-1H-pyrazol-1-yl]ethyl]-
• 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide
• 3-methyl-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]butanamide
• F6439-4990
• 1797679-11-8
• AKOS024562586
• 3-methyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)butanamide

• Inchi： 1S/C14H19N3OS/c1-11(2)10-14(18)15-6-8-17-7-5-12(16-17)13-4-3-9-19-13/h3-5,7,9,11H,6,8,10H2,1-2H3,(H,15,18)
• InChI Key： DQIHFPMAJHZUFJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C2SC=CC=2)=N1)(=O)CC(C)C

Computed Properties

• Exact Mass: 277.12488341g/mol
• Monoisotopic Mass: 277.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide

Comprehensive Overview of 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide (CAS No. 1797679-11-8)

3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide, with the CAS number 1797679-11-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a thiophene ring, a pyrazole moiety, and an amide functional group. Such a configuration makes it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential due to its bioactive properties and structural versatility.

The compound's synthetic pathway often involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of interest in medicinal chemistry. Recent studies have highlighted its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

In the context of drug development, 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide is often compared to other small-molecule inhibitors due to its ability to interact with specific biological targets. For instance, its thiophene-pyrazole core is analogous to scaffolds found in FDA-approved drugs, which underscores its relevance in structure-activity relationship (SAR) studies. This has led to a surge in patent filings and academic publications focusing on its derivatives.

From an industrial perspective, the compound's scalability and cost-effective synthesis are key considerations. Manufacturers are optimizing green chemistry protocols to reduce environmental impact, a topic highly relevant to sustainable development goals (SDGs). Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical challenges in the global supply chain.

For researchers and professionals, understanding the spectroscopic data (e.g., NMR, HPLC, and mass spectrometry) of CAS No. 1797679-11-8 is crucial for quality control. The compound's UV-Vis absorption profile and solubility characteristics are also frequently discussed in forums and scientific databases, reflecting its practical utility in laboratory settings.

In summary, 3-methyl-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}butanamide represents a compelling case study in modern chemical innovation. Its interdisciplinary applications—spanning pharmacology, materials science, and biotechnology—highlight its versatility. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic solutions and industrial applications.